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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzonitrile

Cat. No.: B163352

An In-depth Technical Guide to the Safety and Handling of 2,3,6-Trifluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,6-
Trifluorobenzonitrile (CAS No. 136514-17-5), a key intermediate in various chemical
syntheses. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification

2,3,6-Trifluorobenzonitrile is classified as a hazardous substance. The following table
summarizes its GHS hazard statements.
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 4)

H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4)

H332: Harmful if inhaled[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation[1]

Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,6-Trifluorobenzonitrile is

provided below.

Property

Value

Molecular Formula

F3CesH2CNJ[2][3]

Molecular Weight 157.09 g/mol [2][3]

Form Liquid[2][3]

Density 1.359 g/mL at 25 °C[2][3]

Flash Point 79 °C (174.2 °F) - closed cup[2][3]

Refractive Index

n20/D 1.4706[2][3]

Handling and Storage

Precautions for Safe Handling:

¢ Avoid all personal contact, including inhalation of vapors or mist.[4][5]
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Use in a well-ventilated area.[5][6]

Wear protective clothing, gloves, and eye/face protection.[5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5][6]

Store locked up.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Containers should be regularly inspected for leaks.[5]

Exposure Controls and Personal Protective
Equipment

To minimize exposure, the following personal protective equipment (PPE) should be used.
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Protection Type

Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[417]

Skin Protection

Wear chemical-resistant gloves (e.g., PVC) and

protective clothing to prevent skin exposure.[4]

[5][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation is experienced. A type
ABEK (EN14387) respirator filter is
recommended.[2][6] In situations with a risk of
overexposure, a supplied-air respirator or a self-
contained breathing apparatus (SCBA) may be

necessary.[5]

General Hygiene

Have a safety shower and eye wash station
readily available.[4] Launder contaminated

clothing before reuse.[5][6]

First-Aid Measures

The following first-aid measures should be taken in case of exposure.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1][4][6]

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing.
Consult a physician.[1][4][6]

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Immediately
Eye Contact o

consult a physician.[1][4][6] If present, remove

contact lenses after the initial rinsing.[5][6]

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion . -
mouth with water and consult a physician.[1][4]

[6]

Fire-Fighting Measures

Suitable Extinguishing Media:
o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][4]
Specific Hazards Arising from the Chemical:

» Under fire conditions, it may emit toxic fumes, including nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[4][6]

Special Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent
contact with skin and eyes.[1][4][6]

Accidental Release Measures

Personal Precautions, Protective Equipment, and Emergency Procedures:
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Use personal protective equipment.[1]

Ensure adequate ventilation.

Evacuate personnel to safe areas.[1]

Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions:

e Prevent further leakage or spillage if it is safe to do so.

e Do not let the product enter drains; discharge into the environment must be avoided.[1]
Methods and Materials for Containment and Cleaning Up:

» For minor spills, absorb with an inert material (e.g., sand, silica gel, universal binder) and
place in a suitable, closed container for disposal.[6]

o For major spills, contain the spill with sand, earth, or vermiculite.[5] Collect the recoverable
product into labeled containers.[5] After clean-up, decontaminate and launder all protective
clothing and equipment before storing and re-using.[5]

Disposal Considerations

Dispose of this chemical and its container at a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1] Do not contaminate water, foodstuffs, or feed
by storage or disposal. Do not discharge into sewer systems.[1] Contaminated packaging
should be triple-rinsed and offered for recycling or reconditioning.[1]

Transport Information

2,3,6-Trifluorobenzonitrile is regulated for transport.
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Proper

i N Transport )
Regulation UN Number Shipping Packing Group
Hazard Class

Name
NITRILES,

ADR/RID UN3276 LIQUID, TOXIC, 6.1 "
N.O.S.
NITRILES,

IMDG UN3276 LIQUID, TOXIC, 6.1 [l
N.O.S.
NITRILES,

IATA UN3276 LIQUID, TOXIC, 6.1 "
N.O.S.

Experimental Protocols

Detailed experimental protocols involving 2,3,6-Trifluorobenzonitrile should be designed and
conducted in strict accordance with the safety precautions outlined in this guide and any
additional institutional or regulatory requirements. All work should be performed in a well-
ventilated chemical fume hood. A thorough risk assessment should be completed before
beginning any new experimental procedure.

Mandatory Visualizations
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Handling 2,3,6-Trifluorob@ Proper Storage

Conduct Risk Assessment

Wear Appropriate PPE Use in Well-Ventilated Area
(Gloves, Goggles, Lab Coat) (Fume Hood)

Safe Handling Practices

Accidental Spill?

Personal Exposure?

Follow Spill Yes
Cleanup Protocol
Administer First Aid

& Seek Medical Attention

Dispose of Waste Properly

Procedure Complete

Click to download full resolution via product page

Caption: Safety workflow for handling 2,3,6-Trifluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety and handling precautions for 2,3,6-
Trifluorobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163352#safety-and-handling-precautions-for-2-3-6-
trifluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

